Cas no 2034309-24-3 (N-{[3-(5-cyclopropyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}morpholine-4-sulfonamide)

• Product Name: N-{[3-(5-cyclopropyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}morpholine-4-sulfonamide
• CAS No: 2034309-24-3
• MF: C₁₃H₁₇N₅O₅S
• MW: 355.369580984116
• CID: 5334139
• Update Time: 2025-10-28

N-{[3-(5-cyclopropyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}morpholine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-((3-(5-cyclopropylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)morpholine-4-sulfonamide
• N-[[3-(5-cyclopropyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl]morpholine-4-sulfonamide
• N-{[3-(5-cyclopropyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}morpholine-4-sulfonamide

• Inchi： 1S/C13H17N5O5S/c19-24(20,18-3-5-21-6-4-18)14-8-12-15-13(17-23-12)10-7-11(22-16-10)9-1-2-9/h7,9,14H,1-6,8H2
• InChI Key： XBRNZFFYVHKWIR-UHFFFAOYSA-N
• SMILES： S(NCC1=NC(C2C=C(C3CC3)ON=2)=NO1)(N1CCOCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 533
• XLogP3: -0.7
• Topological Polar Surface Area: 132

Additional information on N-{[3-(5-cyclopropyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}morpholine-4-sulfonamide

Recent Advances in the Study of N-{[3-(5-cyclopropyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}morpholine-4-sulfonamide (CAS: 2034309-24-3)

The compound N-{[3-(5-cyclopropyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}morpholine-4-sulfonamide (CAS: 2034309-24-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The presence of both oxadiazole and oxazole rings in its structure contributes to its high binding affinity and selectivity towards target proteins. Researchers have employed advanced computational modeling techniques to elucidate the molecular interactions between this compound and its biological targets, providing valuable insights for further optimization.

In vitro and in vivo studies have demonstrated promising results, with the compound exhibiting significant efficacy in preclinical models of various diseases, including cancer and autoimmune disorders. Notably, its morpholine-4-sulfonamide moiety has been identified as a critical pharmacophore, enhancing both solubility and bioavailability. These findings underscore the compound's potential as a lead candidate for the development of novel therapeutics.

Further investigations are underway to explore the compound's mechanism of action in greater detail, as well as to assess its safety profile and pharmacokinetic properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications. This brief serves as a timely update for researchers and professionals in the field, offering a comprehensive overview of the current state of knowledge regarding this promising compound.